1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine

• IUPAC Name: 1-ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine
• InChI: InChI=1S/C12H19NO3S/c1-3-17(14,15)13-7-6-10(2)9-11(13)12-5-4-8-16-12/h4-5,8,10-11H,3,6-7,9H2,1-2H3
• InChI Key: WZAKYPLBNHEXGG-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1C2=CC=CO2)C
• Molecular Formula: C12H19NO3S
• Molecular Weight: 257.35 g/mol

Description

1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine (EFMP) is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. EFMP is a piperidine derivative that has a furan-2-yl group attached to its nitrogen atom and an ethylsulfonyl group attached to its carbon atom. This compound has been synthesized using various methods and has shown promise in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine is not fully understood. However, it is believed to act on voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. This compound has been shown to inhibit the activity of these channels, which may contribute to its anticonvulsant and analgesic effects.
Biochemical and Physiological Effects:
This compound has been found to have a low toxicity profile and is well-tolerated in animal studies. It has been shown to have a longer duration of action and a faster onset of action than lidocaine. This compound has also been found to have a lower potential for causing systemic toxicity than other local anesthetics.

Advantages and Limitations for Lab Experiments

1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine has several advantages for use in lab experiments. It is easy to synthesize and has a low toxicity profile. This compound has also been shown to have a longer duration of action and a faster onset of action than other local anesthetics. However, this compound may not be suitable for all experiments due to its specific pharmacological properties.

Future Directions

There are several future directions for the study of 1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine. One potential area of research is the development of this compound analogs with improved pharmacological properties. Another area of research is the investigation of this compound as a potential treatment for neuropathic pain. This compound may also have potential as a treatment for other neurological disorders, such as epilepsy and Parkinson's disease. Further studies are needed to fully understand the pharmacological properties of this compound and its potential therapeutic applications.
Conclusion:
This compound is a piperidine derivative that has shown promise in the field of medicinal chemistry. This compound has been synthesized using various methods and has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory activities. This compound has a low toxicity profile and a longer duration of action than lidocaine, a commonly used local anesthetic. Further studies are needed to fully understand the pharmacological properties of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine has been achieved using different methods. One such method involves the reaction of 2-furyl magnesium bromide with 1-ethyl-4-methylpiperidin-4-ol followed by the addition of sulfur dioxide and triethylamine. The resulting product is then treated with sodium hydride and chloroethylsulfone to obtain this compound. Another method involves the reaction of 2-furanyl chloride with 1-ethyl-4-methylpiperidine in the presence of sodium hydride and copper powder followed by the addition of chloroethylsulfone.

Scientific Research Applications

1-Ethylsulfonyl-2-(furan-2-yl)-4-methylpiperidine has been studied for its potential pharmacological properties. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory activities. This compound has also been investigated for its potential use as a local anesthetic. Studies have shown that this compound has a longer duration of action and a lower toxicity profile than lidocaine, a commonly used local anesthetic.